![molecular formula C36H47N3O7S B607241 N-(Cyclopropylmethyl)-7-(2,6-dimethoxy-4-(methoxymethyl)phenyl)-2-ethyl-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazolo(1,5-a)pyridin-3-amine 4-methylbenzenesulfonate CAS No. 685886-34-4](/img/structure/B607241.png)
N-(Cyclopropylmethyl)-7-(2,6-dimethoxy-4-(methoxymethyl)phenyl)-2-ethyl-N-((tetrahydro-2H-pyran-4-yl)methyl)pyrazolo(1,5-a)pyridin-3-amine 4-methylbenzenesulfonate
Overview
Description
Scientific Research Applications
E-2508 has several scientific research applications, including:
Chemistry: Used to study the chemical properties and reactions of corticotropin-releasing factor 1 receptor antagonists.
Biology: Employed in research to understand the biological effects of corticotropin-releasing factor 1 receptor antagonism on various physiological processes.
Preparation Methods
The synthesis of E-2508 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and often customized for research purposes . Industrial production methods for E-2508 are not widely documented, as it is mainly produced for research and not for large-scale industrial applications .
Chemical Reactions Analysis
E-2508 undergoes various chemical reactions, including:
Oxidation: E-2508 can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can convert E-2508 into reduced forms, altering its chemical properties.
Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.
Mechanism of Action
E-2508 exerts its effects by selectively antagonizing the corticotropin-releasing factor 1 receptor. This receptor is involved in the body’s response to stress, and its antagonism can lead to reduced stress-related symptoms. The molecular targets and pathways involved include the inhibition of corticotropin-releasing factor 1 receptor signaling, which affects the release of stress hormones and neurotransmitters .
Comparison with Similar Compounds
E-2508 is unique in its selective antagonism of the corticotropin-releasing factor 1 receptor. Similar compounds include other corticotropin-releasing factor 1 receptor antagonists, such as:
Antalarmin: Another selective antagonist of the corticotropin-releasing factor 1 receptor.
NBI-27914: A compound with similar receptor antagonism properties.
CP-154,526: Known for its potent antagonistic effects on the corticotropin-releasing factor 1 receptor.
E-2508 stands out due to its specific molecular structure and the unique effects it has shown in various research studies .
properties
CAS RN |
685886-34-4 |
---|---|
Molecular Formula |
C36H47N3O7S |
Molecular Weight |
665.8 g/mol |
IUPAC Name |
N-(cyclopropylmethyl)-7-[2,6-dimethoxy-4-(methoxymethyl)phenyl]-2-ethyl-N-(oxan-4-ylmethyl)pyrazolo[1,5-a]pyridin-3-amine;4-methylbenzenesulfonic acid |
InChI |
InChI=1S/C29H39N3O4.C7H8O3S/c1-5-23-29(31(17-20-9-10-20)18-21-11-13-36-14-12-21)25-8-6-7-24(32(25)30-23)28-26(34-3)15-22(19-33-2)16-27(28)35-4;1-6-2-4-7(5-3-6)11(8,9)10/h6-8,15-16,20-21H,5,9-14,17-19H2,1-4H3;2-5H,1H3,(H,8,9,10) |
InChI Key |
NOWKXPVUFWKFHF-UHFFFAOYSA-N |
SMILES |
CCC1=NN2C(=C1N(CC3CC3)CC4CCOCC4)C=CC=C2C5=C(C=C(C=C5OC)COC)OC.CC1=CC=C(C=C1)S(=O)(=O)O |
Canonical SMILES |
CCC1=NN2C(=C1N(CC3CC3)CC4CCOCC4)C=CC=C2C5=C(C=C(C=C5OC)COC)OC.CC1=CC=C(C=C1)S(=O)(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
E2508; E-2508; E 2508; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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